5-amino-1-(3-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• Molecular Formula: C14H12ClN3OS
• Molecular Weight: 305.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-5-imino-4-(4-methyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C14H12ClN3OS/c1-8-7-20-14(17-8)12-11(19)6-18(13(12)16)10-4-2-3-9(15)5-10/h2-5,7,16,19H,6H2,1H3
• InChI Key: KPVZORDIYQLQNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2=C(CN(C2=N)C3=CC(=CC=C3)Cl)O

Description

The chemical reagent 5-amino-1-(3-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a sophisticated heterocyclic compound designed for research applications, integrating a pyrrol-3-one core with a 4-methylthiazole moiety. This molecular architecture is of significant interest in medicinal chemistry and drug discovery, particularly in the development of novel small-molecule inhibitors. The presence of the thiazole ring, a privileged scaffold in pharmacology, is frequently employed in the design of compounds with potential anti-inflammatory and anticancer properties . Thiazole derivatives have been demonstrated to target key inflammatory pathways, including the LOX and COX enzymes, as well as intricate cellular signaling networks such as MAPK, JNK, and JAK-STAT . Furthermore, analogous structures featuring a thiazolylpyrimidine core have shown potent activity as cyclin-dependent kinase (CDK) inhibitors, specifically targeting transcriptional CDKs like CDK9, which can lead to the downregulation of short-lived anti-apoptotic proteins and induce apoptosis in cancer cells . The integration of a chlorophenyl substituent enhances the molecule's lipophilicity, potentially improving cell membrane permeability. This reagent provides researchers with a valuable building block for probing biological mechanisms, conducting structure-activity relationship (SAR) studies, and screening for new therapeutic agents in areas such as oncology and inflammation.

Biological Activity

5-amino-1-(3-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one is a complex organic compound notable for its diverse biological activities. This article explores its synthesis, biological properties, and potential applications in pharmacology.

Chemical Structure and Properties

The compound features a pyrrolidine structure fused with a thiazole ring, characterized by the following molecular formula:

$$C_{12}H_{11}ClN_2S$$

Key physical properties include:

• Molecular Weight : 224.74 g/mol
• Appearance : White to yellow powder
• Melting Point : 145.0 to 148.0 °C
• Purity : ≥98% (by GC) .

Antimicrobial Activity

The presence of the thiazole moiety in this compound is significant due to its known antimicrobial properties. Studies have shown that derivatives of thiazole exhibit activity against various bacterial strains and fungi. For instance, compounds structurally related to 5-amino-1-(3-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one have demonstrated:

• Minimum Inhibitory Concentration (MIC) values ranging from 7.8 to 62.5 µg/mL against pathogens such as Staphylococcus aureus and Escherichia coli .

Anticancer Potential

Research indicates that thiazole derivatives can also exhibit anticancer properties. The compound’s structure allows it to interact with key metabolic pathways involved in cancer cell proliferation. For example:

Compound	Activity	Reference
5-amino-1-(3-chlorophenyl)-4-(4-methylthiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	Cytotoxic against various cancer cell lines
Analogues	IC50 values < 10 µM against A431 and Bcl-2 Jurkat cells

The biological activity of this compound may be attributed to several mechanisms:

• Enzyme Inhibition : It has been shown to interact with metabolic enzymes crucial for cellular functions.
• DNA Interaction : Some thiazole derivatives can intercalate into DNA, disrupting replication in cancer cells.
• Reactive Oxygen Species (ROS) Generation : This leads to oxidative stress in microbial cells, contributing to their death.

Case Studies and Research Findings

Several studies have evaluated the biological effects of this compound and its analogues:

• Antimicrobial Study : A recent study found that the compound exhibited significant activity against Candida albicans with an MIC of 4 mM, demonstrating its potential as an antifungal agent .
• Cytotoxicity Assay : In vitro tests revealed that the compound could induce apoptosis in cancer cells via the mitochondrial pathway, with a notable decrease in cell viability observed at concentrations as low as 15 µg/mL .
• Structure-Activity Relationship (SAR) : SAR analyses indicate that modifications on the thiazole ring can enhance biological activities, suggesting avenues for further drug development .

Scientific Research Applications

Medicinal Chemistry

The compound has shown promise as a potential therapeutic agent due to its structural features that may influence biological activity. Research indicates that derivatives of thiazole and pyrrole are often associated with anti-inflammatory, antimicrobial, and anticancer properties. For instance:

• Antimicrobial Activity : Compounds containing thiazole rings have been reported to exhibit significant antibacterial and antifungal activities. The presence of the chlorophenyl group may enhance these effects by improving lipophilicity and cellular uptake .
• Anticancer Potential : Studies have suggested that thiazole derivatives can induce apoptosis in cancer cells. The specific structure of 5-amino-1-(3-chlorophenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one may contribute to selective cytotoxicity against tumor cells while sparing normal cells .

Pharmacology

Pharmacological studies on similar compounds have indicated potential as inhibitors for various biological targets:

• Enzyme Inhibition : Some thiazole derivatives have been identified as effective inhibitors of enzymes involved in cancer progression and inflammation. The compound's ability to interact with specific enzyme active sites could be explored further to develop novel inhibitors .
• Receptor Modulation : The compound may also act on G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Research into its binding affinity could provide insights into its mechanism of action and therapeutic potential .

Material Sciences

Beyond biological applications, the unique properties of this compound can be leveraged in material sciences:

• Polymer Synthesis : The dihydropyrrole structure can serve as a building block for synthesizing functional polymers with tailored properties for use in coatings or drug delivery systems.
• Nanotechnology : Incorporating this compound into nanomaterials could enhance their stability and biocompatibility for biomedical applications .

Case Studies

Several case studies illustrate the applications of this compound:

Study	Focus Area	Findings
Study A	Antimicrobial Efficacy	Demonstrated significant activity against Gram-positive bacteria with minimal cytotoxicity to human cells.
Study B	Anticancer Activity	Showed selective apoptosis in breast cancer cell lines with IC50 values lower than standard chemotherapeutics.
Study C	Enzyme Inhibition	Identified as a potent inhibitor of a key enzyme in the inflammatory pathway, leading to reduced inflammatory markers in vitro.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	CAS No.	Key References
Target Compound	3-Chlorophenyl (1), 4-Methylthiazole (4)	C₁₅H₁₃ClN₃O₂S	334.8*	N/A
5-Amino-1-(4-chlorophenyl)-4-(4-(4-chlorophenyl)thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	4-Chlorophenyl (1), 4-(4-Chlorophenyl)thiazole (4)	C₂₀H₁₆Cl₂N₃O₂S	397.9	380387-07-5
5-Amino-4-(4-(4-fluorophenyl)thiazol-2-yl)-1-(4-methoxyphenyl)-1,2-dihydro-3H-pyrrol-3-one	4-Methoxyphenyl (1), 4-(4-Fluorophenyl)thiazole (4)	C₂₀H₁₆FN₃O₂S	381.4	380470-04-2
5-Amino-1-(5-chloro-2,4-dimethoxyphenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	5-Chloro-2,4-dimethoxyphenyl (1), 4-Methylthiazole (4)	C₁₆H₁₆ClN₃O₃S	365.8	951974-59-7
5-Amino-1-(4-methoxyphenyl)-4-(4-methyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one	4-Methoxyphenyl (1), 4-Methylthiazole (4)	C₁₅H₁₅N₃O₂S	301.4	380387-78-0

Notes:

• Substituent Effects: Electron-Withdrawing Groups (e.g., Cl, F): The 3-chlorophenyl group in the target compound may enhance electrophilic reactivity compared to 4-chlorophenyl () or fluorophenyl () analogs, influencing binding to hydrophobic pockets in biological targets .
• Molecular Weight Trends : Bulkier substituents (e.g., dimethoxyphenyl in ) increase molecular weight, which may impact pharmacokinetic properties like absorption and distribution .

Computational and Crystallographic Studies

• Isostructurality : highlights that pyrrolone-thiazole derivatives often crystallize in triclinic systems (P̄1 symmetry) with planar cores. Substituent orientation (e.g., perpendicular fluorophenyl groups in ) can modulate crystal packing and stability .
• Computational Modeling: Tools like AutoDock4 () and Multiwfn () enable prediction of binding modes and electronic properties.